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Abstract

This document provides a comprehensive protocol for the application of Oxazosulfyl in rice
nursery box studies for the effective control of a broad spectrum of insect pests. Oxazosulfyl, a
novel insecticide belonging to the sulfyl chemical class, has demonstrated high efficacy against
major rice pests, including those resistant to existing insecticides.[1][2][3] This protocol outlines
detailed methodologies for experimental setup, application procedures for "ALLES® granules”
(2.0% w/w Oxazosulfyl), and data collection. The information is intended to ensure
standardized and reproducible results in research settings.

Introduction

Rice is a vital global food crop, and its production is significantly hampered by a wide variety of
insect pests.[2] The nursery box application of systemic insecticides is a labor-saving and
effective method for pest control in rice cultivation.[1][2] Oxazosulfyl has emerged as a potent,
first-in-class insecticide with a novel mode of action, making it a valuable tool for insecticide
resistance management.[1][4][5] It is registered in Japan as ALLES® granules, containing 2.0%
(w/w) oxazosulfyl.[1][2][3] This insecticide exhibits excellent systemic properties, translocating
from the roots to the aerial parts of the rice plant, thus providing long-lasting protection against
sucking and chewing pests.[1][6][7]
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Materials and Equipment

Insecticide: ALLES® granules (2.0% w/w Oxazosulfyl)

Rice Seeds: Cultivar of choice

Nursery Boxes: Standard size (e.g., 60 cm x 30 cm x 3 cm)

Nursery Soil: Standard, sterilized nursery soil mix

Watering Can or Sprayer: For uniform water application

Personal Protective Equipment (PPE): Gloves, lab coat, safety glasses

Measuring Equipment: Scale for weighing granules, measuring cylinders for water

Insect Rearing Cages: For efficacy studies

Data Collection Sheets

Experimental Protocols
Nursery Box Preparation

Soll Filling: Fill the nursery boxes uniformly with the nursery soil mix. The soil should be
leveled and not overly compacted to allow for proper root development and even distribution
of the insecticide.

Seed Sowing: Sow the rice seeds uniformly over the soil surface in the nursery boxes. The
seeding rate should be consistent with standard agricultural practices for the chosen rice
cultivar.

Oxazosulfyl Application

The registered dose for ALLES® granules (2.0% Oxazosulfyl) is 50 g per nursery box.[3]

Application can be performed at three different timings, as outlined below.

Mixing with Soil: Thoroughly mix 50 g of ALLES® granules with the nursery soil required for
one nursery box before filling the box. Ensure a homogenous mixture for uniform distribution
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of the insecticide.

e Sowing: Proceed with sowing the rice seeds as described in section 3.1.
o Watering: Gently water the nursery box to ensure the soil is moist but not waterlogged.

o Spreading Granules: After filling the nursery box with soil, evenly spread 50 g of ALLES®
granules over the soil surface.

e Sowing: Sow the rice seeds over the granules.

o Covering and Watering: Lightly cover the seeds and granules with a thin layer of soil and
then water the nursery box.

This method is suitable for studies where the treatment is applied to established seedlings.

o Seedling Stage: This application should be done when the rice seedlings have reached the
2.5 to 3-leaf stage.[6]

o Preparation of Drench Solution: While the provided documents do not specify the exact
volume of water for drenching 50 g of granules in a nursery box setting, a common practice
is to use enough water to ensure even distribution and absorption into the soil without
causing runoff. A recommended starting point for experimental purposes is to mix 50 g of
ALLES® granules in 500 mL to 1 L of water per nursery box. The granules may not fully
dissolve, so continuous agitation is necessary to maintain a uniform suspension.

o Application: Evenly drench the suspension over the soil surface of the nursery box
containing the rice seedlings.

o Post-application: Avoid watering the nursery boxes for 24 hours after application to allow for
maximum absorption of the active ingredient.

Data Presentation

Quantitative data from various studies on Oxazosulfyl's efficacy are summarized below.
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Table 1: Efficacy of Oxazosulfyl Against Various Rice

Pests (1 aboratory Bioassays)
Developmental

Target Pest Bioassay Method LC50 (mg a.i./L)
Stage

Brown Planthopper )
) 3rd Instar Nymph Foliar Spray 0.41
(Nilaparvata lugens)

Small Brown
Planthopper ]

3rd Instar Nymph Foliar Spray 0.61
(Laodelphax

striatellus)

White-backed
Planthopper 3rd Instar Nymph Foliar Spray 0.82

(Sogatella furcifera)

Green Rice
Leafhopper .

) 3rd Instar Nymph Foliar Spray 0.092
(Nephotettix

cincticeps)

Rice Stem Borer )
] ) 2nd Instar Larva Foliar Spray 0.20
(Chilo suppressalis)

Rice Leafroller
(Cnaphalocrocis 2nd Instar Larva Foliar Spray 0.27

medinalis)

Source: Data compiled from published laboratory studies.[4]

Table 2: Efficacy of Oxazosulfyl Nursery Box Application
in Field Trials

Official field trials conducted by the Japan Plant Protection Association between 2016 and 2020
have confirmed a high level of practically acceptable efficacy of 2.0% Oxazosulfyl granules
against a broad range of insect pests with no cases of crop injury.[1]
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Target Pest Order Efficacy Level

Hemiptera (Planthoppers, Leafhoppers) High

Coleoptera (Beetles) High

Lepidoptera (Moths, Butterflies) High

Orthoptera (Grasshoppers) High
Visualizations

Experimental Workflow for Oxazosulfyl Application
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Caption: Experimental workflow for Oxazosulfyl application in rice nursery boxes.

Systemic Action of Oxazosulfyl in Rice Seedlings
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Caption: Systemic uptake and translocation of Oxazosulfyl in rice plants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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